Cas no 1380573-85-2 (3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 1380573-85-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 2106149
• Update Time: 2025-05-28

3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethoxybiphenyl-4-carbaldehyde
• 3'-ETHOXY-[1,1'-BIPHENYL]-4-CARBALDEHYDE
• ZWYXKBMDFOXWAB-UHFFFAOYSA-N
• 3'-ethoxy-biphenyl-4-carbaldehyde
• 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C15H14O2/c1-2-17-15-5-3-4-14(10-15)13-8-6-12(11-16)7-9-13/h3-11H,2H2,1H3
• InChI Key： ZWYXKBMDFOXWAB-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Topological Polar Surface Area: 26.3

Additional information on 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde

Recent Advances in the Study of 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde (CAS: 1380573-85-2)

The compound 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde (CAS: 1380573-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its biphenyl core and ethoxy substituent, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, shedding light on its promising role in therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further derivatization. Additionally, computational modeling studies have predicted favorable binding affinities of this compound with various protein targets, particularly those involved in inflammatory pathways.

In a separate investigation, the compound's potential as a scaffold for designing novel kinase inhibitors was explored. The study, conducted by a team at the University of Cambridge, demonstrated that 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde could be functionalized to yield derivatives with selective inhibitory activity against specific kinases implicated in cancer progression. These findings were corroborated by in vitro assays showing significant reduction in tumor cell proliferation at micromolar concentrations.

Further research has also delved into the compound's role in neurodegenerative diseases. A 2024 preprint on bioRxiv reported that derivatives of 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde exhibited neuroprotective effects in cellular models of Alzheimer's disease, potentially through modulation of amyloid-beta aggregation. These preliminary results suggest a multifaceted applicability of this compound, warranting further in vivo studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde derivatives. Recent pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating structural refinements to enhance drug-like characteristics. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of these findings into clinical applications.

In conclusion, 3'-Ethoxy-[1,1'-biphenyl]-4-carbaldehyde (CAS: 1380573-85-2) represents a versatile and promising chemical entity in pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable scaffold for the development of novel therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential across various disease areas.